Cas no 313535-06-7 (2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313535-06-7
• MF: C₁₅H₁₀Cl₂N₂O₂S
• MW: 353.223100185394
• CID: 6490281
• Update Time: 2025-06-08

2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 2,4-dichloro-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-(4-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C15H10Cl2N2O2S/c1-21-11-3-2-4-12-13(11)18-15(22-12)19-14(20)9-6-5-8(16)7-10(9)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： LRCPVLVAKSBSSO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• pka: 7.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

2,4-Dichloro-N-(4-Methoxy-1,3-Benzothiazol-2-yl)benzamide (CAS No. 313535-06-7): An Overview of Its Properties and Applications

2,4-Dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 313535-06-7) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzothiazole moiety and dichlorobenzamide functionalities. These structural features contribute to its diverse biological activities and make it an attractive candidate for further investigation.

The chemical formula of 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is C₁₅H₁₀Cl₂N₂O₂S, and its molecular weight is 349.26 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various experimental setups and formulations.

Biological Activities: Recent studies have highlighted the potential of 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide in several biological contexts. One of the most notable applications is its use as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cell growth and proliferation. This property makes it a valuable tool in the study of cancer biology and the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic Routes: The synthesis of 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has been reported using various methodologies. One common approach involves the reaction of 2-aminothiophenol with 1-chloromethylpyridinium chloride to form the benzothiazole intermediate, followed by coupling with 2,4-dichlorobenzoic acid using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This synthetic route provides a high yield and purity of the final product.

Clinical Trials: While 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is still primarily used in preclinical research, there are ongoing efforts to evaluate its safety and efficacy in clinical settings. Early-stage clinical trials are being conducted to assess its potential as a therapeutic agent for various conditions. These trials aim to determine the optimal dosing regimens and identify any potential side effects or contraindications.

Safety Considerations: As with any chemical compound used in research or therapeutic applications, safety is a critical consideration. Preclinical studies have shown that 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has a favorable safety profile at therapeutic doses. However, it is important to follow standard laboratory safety protocols when handling this compound to minimize any potential risks.

FUTURE DIRECTIONS: The future of 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide looks promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in both basic science and clinical settings. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale studies.

In conclusion, 2,4-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 313535-06-7) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.